![molecular formula C9H6BrF3O2 B057962 4-(Trifluoromethoxy)phenacyl bromide CAS No. 103962-10-3](/img/structure/B57962.png)
4-(Trifluoromethoxy)phenacyl bromide
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Overview
Description
4-(Trifluoromethoxy)phenacyl bromide is a chemical compound with the molecular formula C9H6BrF3O2 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenacyl bromide core with a trifluoromethoxy group attached to the phenyl ring . The IUPAC name for this compound is 2-bromo-1-[4-(trifluoromethoxy)phenyl]ethanone .Physical And Chemical Properties Analysis
This compound has a molecular weight of 283.04 g/mol . Additional physical and chemical properties are not detailed in the available resources.Scientific Research Applications
Synthesis and Characterization
4-(Trifluoromethoxy)phenacyl bromide has been utilized extensively in the synthesis of various compounds. It serves as a starting material in the preparation of ring-oxygenated derivatives, including 3, 4-dimethoxy, 3-benzyloxy-4-methoxy, and 3, 4, 5-trimethoxy derivatives of phenacyl bromide (Fujii, Yoshifuji, & Ohba, 1978). Additionally, it is used in the one-pot synthesis of 4-aryl-2-aminothiazoles from styrenes and thioureas, highlighting its versatility in complex synthetic processes (de Andrade & Mattos, 2020).
Applications in Heterocyclic Compound Synthesis
Phenacyl bromides, including this compound, are key building blocks in synthetic organic chemistry for developing various biologically important heterocyclic compounds (Vekariya, Patel, Prajapati, & Patel, 2018). This includes the synthesis of five- and six-membered heterocyclic compounds as well as fused heterocyclic compounds through one-pot multicomponent reactions.
Role in Photochemistry and Synthetic Chemistry
Phenacyl bromides, such as this compound, possess commercial importance in photochemistry and synthetic chemistry. They are used as photosensitive blocking groups due to their ease of cleavage under mild conditions (Kumar et al., 2014). This characteristic makes them valuable in various chemical synthesis applications where controlled reactions are crucial.
Safety and Hazards
Properties
IUPAC Name |
2-bromo-1-[4-(trifluoromethoxy)phenyl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrF3O2/c10-5-8(14)6-1-3-7(4-2-6)15-9(11,12)13/h1-4H,5H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOAGGWLQIILIIV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CBr)OC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrF3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40381082 |
Source
|
Record name | 4-(Trifluoromethoxy)phenacyl bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40381082 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.04 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
103962-10-3 |
Source
|
Record name | 4-(Trifluoromethoxy)phenacyl bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40381082 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-4'-(trifluoromethoxy)acetophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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